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The primary role of CDKY7 in transcription is the phosphorylation of the C-terminal domain
(CTD) of the large subunit of RNA Polymerase Il (RNAP II), specifically at serine 5 (Ser5) and
serine 7 (Ser7) residues. This action is essential for transcription initiation and promoter
clearance.[1][2][3] Additionally, CDK7 acts as a CDK-activating kinase (CAK), phosphorylating
and activating other CDKs involved in cell cycle progression and transcription, such as CDK®9,
CDK12, and CDK13.[4][5][€]

The following table summarizes the observed effects of several known CDK?7 inhibitors on
these key substrates.
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Signaling Pathways and Experimental Workflows

To visualize the mechanism of action of CDK7 and how its inhibition is studied, the following

diagrams are provided.
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Caption: CDK7 Signaling Pathway and Points of Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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